Cas no 1341066-00-9 (1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine)

• Product Name: 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine
• CAS No: 1341066-00-9
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• MDL: MFCD19604644
• CID: 4695561
• Update Time: 2025-06-26

1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-N2,N2-diethyl-N1-methylethane-1,2-diamine
• 1-cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine
• T4957
• 1-cyclopropyl-N,N-diethyl-N-methylethane-1,2-diamine
• 1,2-ethanediamine, 1-cyclopropyl-N~2~,N~2~-diethyl-N~1~-methyl-
• 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine

• MDL： MFCD19604644
• Inchi： 1S/C10H22N2/c1-4-12(5-2)8-10(11-3)9-6-7-9/h9-11H,4-8H2,1-3H3
• InChI Key： LGPVXGDCCDBKDG-UHFFFAOYSA-N
• SMILES： N(C)C(CN(CC)CC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 117
• Topological Polar Surface Area: 15.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 206.2±8.0 °C at 760 mmHg
• Flash Point: 54.0±9.4 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine

Compound CAS No 1341066-00-9: 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine

The compound with CAS number 1341066-00-9, known as 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has gained attention due to its unique chemical structure and promising properties, which have been explored in recent research studies.

Chemical Structure and Properties

The molecular structure of 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine consists of a cyclopropane ring attached to an ethane diamine backbone, with specific substituents that enhance its reactivity and functionality. The presence of the cyclopropane ring introduces strain into the molecule, which can influence its reactivity in various chemical reactions. Recent studies have highlighted the importance of such strained structures in enhancing the compound's ability to act as a catalyst or a precursor in organic synthesis.

Synthesis and Applications

The synthesis of 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine involves a multi-step process that typically includes alkylation and cyclization reactions. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for industrial applications. Its applications span across pharmaceuticals, agrochemicals, and advanced materials.

In the pharmaceutical industry, this compound has been explored as a potential precursor for drug development due to its ability to form stable bonds with other molecules. Recent findings suggest that it could play a role in the synthesis of bioactive compounds with enhanced pharmacokinetic properties.

Recent Research Findings

Recent studies have focused on understanding the electronic properties of 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine, particularly its ability to act as a ligand in transition metal complexes. These complexes have shown promise in catalytic applications, such as hydrogenation reactions and olefin polymerization.

Additionally, researchers have investigated the compound's role in polymer chemistry. It has been found that this diamine can serve as a building block for synthesizing high-performance polymers with improved mechanical and thermal properties. These polymers have potential applications in aerospace and automotive industries.

Environmental Considerations

As concern for environmental sustainability grows, the eco-friendly synthesis and application of 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine have become areas of interest. Recent research has explored green chemistry approaches to minimize waste and reduce energy consumption during its production.

Moreover, studies on the biodegradability of this compound have provided insights into its environmental impact. Results indicate that under certain conditions, it can degrade efficiently without leaving harmful residues.

Future Prospects

The future of 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine looks promising as researchers continue to uncover its potential in emerging technologies. Its unique combination of chemical stability and reactivity makes it a valuable asset in various industries.

In conclusion, CAS No 1341066-00-9, or 1-Cyclopropyl-N~2~,N~2~-diethyl-N~1~-methylethane-1,2-diamine, is a compound with multifaceted applications driven by its distinctive chemical properties. Ongoing research continues to unlock new possibilities for this versatile molecule across diverse fields.